Cas no 596845-42-0 (6-Fluoro-4-(trifluoromethyl)quinoline-2-carboxylic acid)

6-Fluoro-4-(trifluoromethyl)quinoline-2-carboxylic acid structure
596845-42-0 structure
Product Name:6-Fluoro-4-(trifluoromethyl)quinoline-2-carboxylic acid
CAS No:596845-42-0
MF:C11H5F4NO2
MW:259.15651679039
MDL:MFCD11046315
CID:820513
PubChem ID:10923228
Update Time:2025-04-19

6-Fluoro-4-(trifluoromethyl)quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-4-(trifluoromethyl)quinoline-2-carboxylic acid
    • 6-fluoro-4-(trifluoromethyl)-2-Quinolinecarboxylic acid
    • 6-Fluoro-4-(trifluoromethyl)-quinoline-2-carboxylic acid
    • ACT08516
    • ANW-59779
    • CTK8B8256
    • MolPort-009-199-199
    • QC-3139
    • TD8006
    • WT614
    • 2-Quinolinecarboxylic acid, 6-fluoro-4-(trifluoromethyl)-
    • 6-Fluoro-4-(trifluoromethyl)quinoline-2-carboxylicacid
    • LAPAXWWGJVHXFO-UHFFFAOYSA-N
    • 6-Fluoro-4-(trifluoromethyl)quinoline-2-carboxylic acid ,97%
    • SB68716
    • AS-78913
    • CS-0099691
    • AC-28125
    • DTXSID00448509
    • AKOS016003864
    • 596845-42-0
    • MDL: MFCD11046315
    • Inchi: 1S/C11H5F4NO2/c12-5-1-2-8-6(3-5)7(11(13,14)15)4-9(16-8)10(17)18/h1-4H,(H,17,18)
    • InChI Key: LAPAXWWGJVHXFO-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=O)O)N=C2C=CC(=CC=12)F)(F)F

Computed Properties

  • Exact Mass: 259.02565
  • Monoisotopic Mass: 259.02564105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.551±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 168-171 °C (decomposition) (ethanol )
  • Solubility: Almost insoluble (0.031 g/l) (25 º C),
  • PSA: 50.19

6-Fluoro-4-(trifluoromethyl)quinoline-2-carboxylic acid Security Information

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